2-(Difluoromethyl)-3,6-difluorobenzonitrile

• IUPAC Name: 2-(difluoromethyl)-3,6-difluorobenzonitrile
• InChI: InChI=1S/C8H3F4N/c9-5-1-2-6(10)7(8(11)12)4(5)3-13/h1-2,8H
• InChI Key: XDLFMPUGGRJQDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C#N)C(F)F)F
• Molecular Formula: C8H3F4N
• DSSTOX Substance ID: DTXSID601260861
• Molecular Weight: 189.11 g/mol
• CAS No.: 1672663-80-7

Description

“2-(Difluoromethyl)-3,6-difluorobenzonitrile” is a compound that falls under the category of difluoromethylated compounds. Difluoromethylation is a field of research that has seen significant advances, particularly in processes based on X–CF 2 H bond formation. Compounds bearing a CF 2 H group are better hydrogen-bond donors than their methylated analogues.

Synthesis Analysis

The synthesis of difluoromethylated compounds has seen significant advances in recent years. The last decade has witnessed an upsurge of metal-based methods that can transfer CF 2 H to C (sp 2) sites both in stoichiometric and catalytic mode. Difluoromethylation of C (sp 2 )–H bond has also been accomplished through Minisci-type radical chemistry.

Chemical Reactions Analysis

Difluoromethylation processes are based on X–CF 2 H bond formation where X is C (sp), C (sp 2 ), C (sp 3 ), O, N or S. These processes have benefited from the invention of multiple difluoromethylation reagents.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Purity : Research has demonstrated the synthesis of 2,6-difluorobenzonitrile by fluorization with DMF, achieving a yield of 95.1% and a purity of 98.2% (Luo Sheng-tie, 2005).
• Spectroscopy Analysis : The microwave spectrum of 2,6-difluorobenzonitrile has been studied, providing insights into its rotational and centrifugal distortion constants (S. Sharma & S. Doraiswamy, 1996).

Chemical Reactions and Applications

• Nucleophilic Substitution : 2,6-Difluorobenzonitrile was a suitable substrate for studying nucleophilic attack by enolate anions of weakly acidic ketones, providing insights into the reaction's charge control character (Nour-Eddine Guedira & R. Beugelmans, 1992).
• Hydrolysis Kinetics : The non-catalytic hydrolysis of 2,6-difluorobenzonitrile in high-temperature liquid water has been studied, revealing the kinetics of this process and its environmental benefits (Ren Haoming, 2011).

Material Science and Polymers

• Polymer Research : Investigations into fluorinated benzonitriles for polymer applications have been conducted, with focus on the ground state rotational spectra of various isomers (M. Kamaee et al., 2015).
• Multicyclic Polyethers : 2,6-difluorobenzonitrile has been used in the synthesis of multicyclic polyethers, demonstrating its utility in advanced polymer design (H. Kricheldorf et al., 2005).

Future Directions

The future directions of research in difluoromethylation processes involve the precise site-selective installation of CF 2 H onto large biomolecules such as proteins. These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.

Mechanism of Action

Target of Action

Difluoromethyl groups are known for their unique combination of lipophilic and hydrogen bonding properties . This allows them to interact with a variety of biological targets, influencing the activity of various proteins and enzymes.

Mode of Action

Difluoromethylation processes generally involve the formation of x–cf2h bonds, where x can be c (sp), c (sp2), c (sp3), o, n, or s . This process can occur through various methods, including electrophilic, nucleophilic, radical, and cross-coupling methods . The resulting changes in the target molecules can influence their function and activity.

Biochemical Pathways

The introduction of difluoromethyl groups into biological molecules can significantly alter their properties and interactions, potentially affecting a wide range of biochemical pathways .

Pharmacokinetics

The lipophilic and hydrogen bonding properties of difluoromethyl groups can influence the compound’s bioavailability and pharmacokinetic profile .

Result of Action

The introduction of difluoromethyl groups into biological molecules can significantly alter their properties and interactions, potentially leading to a wide range of effects at the molecular and cellular levels .